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Compound of Interest

Compound Name: 4-Chlorobenzyl acetate

Cat. No.: B1678579

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 4-Chlorobenzyl acetate, a chemical
compound used in laboratory synthesis. It details its chemical and physical properties, a
generalized synthesis protocol, applications, and safety information, presented in a format
tailored for a technical audience.

Compound Identification and Properties

4-Chlorobenzyl acetate is an ester recognized by the CAS Number 5406-33-7.[1][2] Itis a
chlorinated aromatic compound with the linear formula CICeH4CH20COCHs.

Chemical and Physical Data

The key physicochemical properties of 4-Chlorobenzyl acetate are summarized below for
easy reference.

Table 1: Physical and Chemical Properties
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Property Value Source(s)
CAS Number 5406-33-7 [1]1[2]
Molecular Formula CoHoCIO2 [1][2]
Molecular Weight 184.62 g/mol [2][3]
Boiling Point 78-81 °C @ 1 mmHg [1114]
Density 1.169 g/mL at 25 °C [1][3]
Refractive Index n20/D 1.5200 [4]
LogP (Octanol/Water) 2.59 [3]
Flash Point >230 °F (>110 °C) [4]

| Appearance | Colorless Liquid | |

Table 2: Compound Identifiers
Identifier Type Value Source(s)
EC Number 226-464-6 [1]1[2]
MDL Number MFCD00027406 [1]
InChi Key MAGQINDMZBNWLG- e

UHFFFAOYSA-N

| SMILES | CC(=0)OCclccc(Cl)cel |[1][3] |

Synthesis Protocol

While specific, detailed experimental protocols require access to cited literature such as

Synthetic Communications, 13, p. 501, 1983, a generalized and plausible method for the

synthesis of 4-Chlorobenzyl acetate is the esterification of 4-chlorobenzyl alcohol. This

involves reacting the alcohol with an acetylating agent in the presence of a base or catalyst.

Generalized Experimental Methodology

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.chemsynthesis.com/base/chemical-structure-23489.html
https://www.guidechem.com/encyclopedia/4-chlorobenzyl-acetate-dic256305.html
https://www.chemsynthesis.com/base/chemical-structure-23489.html
https://www.guidechem.com/encyclopedia/4-chlorobenzyl-acetate-dic256305.html
https://www.guidechem.com/encyclopedia/4-chlorobenzyl-acetate-dic256305.html
https://www.stenutz.eu/chem/solv6%20(2).php?name=4-chlorobenzyl+acetate
https://www.chemsynthesis.com/base/chemical-structure-23489.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6443263.htm?N=Japan
https://www.chemsynthesis.com/base/chemical-structure-23489.html
https://www.stenutz.eu/chem/solv6%20(2).php?name=4-chlorobenzyl+acetate
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6443263.htm?N=Japan
https://www.stenutz.eu/chem/solv6%20(2).php?name=4-chlorobenzyl+acetate
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6443263.htm?N=Japan
https://www.chemsynthesis.com/base/chemical-structure-23489.html
https://www.guidechem.com/encyclopedia/4-chlorobenzyl-acetate-dic256305.html
https://www.chemsynthesis.com/base/chemical-structure-23489.html
https://www.chemsynthesis.com/base/chemical-structure-23489.html
https://www.guidechem.com/encyclopedia/4-chlorobenzyl-acetate-dic256305.html
https://www.chemsynthesis.com/base/chemical-structure-23489.html
https://www.stenutz.eu/chem/solv6%20(2).php?name=4-chlorobenzyl+acetate
https://www.benchchem.com/product/b1678579?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Objective: To synthesize 4-Chlorobenzyl acetate via esterification.

Reagents:

e 4-Chlorobenzyl alcohol

e Acetic anhydride or Acetyl chloride

e Asuitable base (e.g., Pyridine, Triethylamine) or acid catalyst (e.g., H2SOa)

e Anhydrous solvent (e.g., Dichloromethane, Diethyl ether)

e Saturated sodium bicarbonate solution

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate or sodium sulfate

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser (if heating is required), dissolve 4-Chlorobenzyl alcohol in the chosen anhydrous
solvent.

» Reagent Addition: Slowly add the acetylating agent (e.g., acetic anhydride) and the
base/catalyst to the solution. The reaction is often exothermic and may require cooling in an
ice bath.

e Reaction Monitoring: Allow the mixture to stir at room temperature. The reaction progress
can be monitored using Thin Layer Chromatography (TLC) until the starting material is
consumed.

o Workup: Upon completion, quench the reaction by adding water or a saturated sodium
bicarbonate solution to neutralize excess acid and anhydride.

o Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with an
organic solvent (e.g., Dichloromethane). Combine the organic layers.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1678579?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Washing: Wash the combined organic layers sequentially with water, saturated sodium
bicarbonate solution, and finally, brine.

» Drying and Filtration: Dry the organic layer over an anhydrous drying agent like magnesium
sulfate, followed by filtration.

 Purification: Remove the solvent under reduced pressure using a rotary evaporator. The

resulting crude product can be purified by vacuum distillation to yield pure 4-Chlorobenzyl
acetate.

Below is a diagram illustrating this generalized experimental workflow.
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Reactants:
- 4-Chlorobenzyl Alcohol
- Acetic Anhydride
- Base (e.g., Pyridine)
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Final Product:
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Click to download full resolution via product page

Generalized workflow for the synthesis of 4-Chlorobenzyl acetate.
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Applications

Currently, the primary documented application of 4-Chlorobenzyl acetate is as a laboratory
chemical and an intermediate for the synthesis of other substances.[5] Its specific roles in
complex drug development pathways or as a signaling molecule are not extensively reported in
publicly available literature.

Safety and Handling

There is conflicting information regarding the hazard classification of 4-Chlorobenzyl acetate.

o One Safety Data Sheet (SDS) from Sigma-Aldrich states that the substance is "Not a
hazardous substance or mixture".[5] This SDS suggests standard laboratory precautions
such as wearing eye shields and gloves.

o Conversely, other sources provide GHS hazard statements indicating that it may be harmful
if swallowed (H302), cause skin irritation (H315), cause serious eye irritation (H319), and
may cause respiratory irritation (H335).[4]

Given this discrepancy, it is imperative for researchers to handle 4-Chlorobenzyl acetate with
caution in a well-ventilated area, using appropriate personal protective equipment (PPE),
including gloves and safety glasses. Users should consult the specific SDS provided by their
supplier for the most accurate and up-to-date safety information.

Table 3: GHS Hazard Information (Note: Conflicting Data Exists)

Hazard Type GHS Code Statement Source
o Harmful if

Acute Toxicity (Oral) H302 [4]
swallowed

Skin Irritation H315 Causes skin irritation [4]

o Causes serious eye

Eye Irritation H319 S [4]

irritation

| Respiratory Irritation | H335 | May cause respiratory irritation [[4] |
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The logical relationship between the compound's identity and its associated data is visualized
below.

4-Chlorobenzyl Acetate
CAS: 5406-33-7

Physicochemical Properties

Safety & Handling

Boiling Point: 78-81°C Density: 1.169 g/mL. Mol. Weight: 184.62 SDS Source L SDbs Source 2 PPE: Gloves, Eyewear Route: Esterification Use: Lab Intermediate InChiKey: MAGQ... SMILES: CC(=0)0...
Not hazardous' Initant, Harmful

Synthesis & Application

Click to download full resolution via product page

Data relationships for 4-Chlorobenzyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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